Cas no 66012-10-0 (9,10-Anthracenedione, 1-amino-5-[(2,5-dichlorophenyl)thio]-)
66012-10-0 structure
Product Name:9,10-Anthracenedione, 1-amino-5-[(2,5-dichlorophenyl)thio]-
CAS No:66012-10-0
MF:C20H11Cl2NO2S
MW:400.277841806412
CID:1696200
Update Time:2024-09-02
9,10-Anthracenedione, 1-amino-5-[(2,5-dichlorophenyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- 9,10-Anthracenedione, 1-amino-5-[(2,5-dichlorophenyl)thio]-
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- Inchi: 1S/C20H11Cl2NO2S/c21-10-7-8-13(22)16(9-10)26-15-6-2-4-12-18(15)20(25)11-3-1-5-14(23)17(11)19(12)24/h1-9H,23H2
- InChI Key: NOIIZEGQDJJDIZ-UHFFFAOYSA-N
- SMILES: C1(N)=C2C(C(=O)C3=C(C2=O)C=CC=C3SC2=CC(Cl)=CC=C2Cl)=CC=C1
Computed Properties
- Exact Mass: 398.98893
Experimental Properties
- Density: 1.56±0.1 g/cm3(Predicted)
- Boiling Point: 595.4±50.0 °C(Predicted)
- PSA: 60.16
- pka: -1.36±0.20(Predicted)
9,10-Anthracenedione, 1-amino-5-[(2,5-dichlorophenyl)thio]- Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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